Cas no 391863-05-1 (3-(2-chlorophenyl)-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-5-methyl-1,2-oxazole-4-carboxamide)

• Product Name: 3-(2-chlorophenyl)-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-5-methyl-1,2-oxazole-4-carboxamide
• CAS No: 391863-05-1
• MF: C₁₉H₁₂ClFN₄O₂S
• MW: 414.840584754944
• CID: 5996570
• PubChem ID: 5310207
• Update Time: 2025-05-21

3-(2-chlorophenyl)-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-5-methyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-5-methyl-1,2-oxazole-4-carboxamide
• 4-Isoxazolecarboxamide, 3-(2-chlorophenyl)-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-5-methyl-
• CHEMBL1364278
• AKOS024577924
• AB00431749-03
• SMR000018320
• 391863-05-1
• 3-(2-chlorophenyl)-N-(5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl)-5-methylisoxazole-4-carboxamide
• 3-(2-chlorophenyl)-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-5-methyl-1,2-oxazole-4-carboxamide
• HMS2238C03
• HMS3367M15
• F0453-0155
• MLS000100745

• Inchi： 1S/C19H12ClFN4O2S/c1-10-15(16(25-27-10)13-4-2-3-5-14(13)20)17(26)22-19-24-23-18(28-19)11-6-8-12(21)9-7-11/h2-9H,1H3,(H,22,24,26)
• InChI Key： BCKLSVBCMWGATI-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NC2=NN=C(C3=CC=C(F)C=C3)S2)=O)C(C2=CC=CC=C2Cl)=N1

Computed Properties

• Exact Mass: 414.0353527g/mol
• Monoisotopic Mass: 414.0353527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.464±0.06 g/cm3(Predicted)
• pka: 5.98±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(2-chlorophenyl)-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-5-methyl-1,2-oxazole-4-carboxamide

Comprehensive Analysis of 3-(2-chlorophenyl)-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 391863-05-1)

The compound 3-(2-chlorophenyl)-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 391863-05-1) is a heterocyclic organic molecule featuring a unique combination of thiadiazole, oxazole, and carboxamide functional groups. Its structural complexity and pharmacological potential have garnered significant interest in medicinal chemistry and drug discovery. Researchers are particularly intrigued by its potential applications in targeting enzyme inhibition and modulating biological pathways, making it a subject of ongoing studies in academic and industrial laboratories.

One of the key structural features of this compound is the presence of a 1,3,4-thiadiazole ring, which is known for its diverse biological activities. The incorporation of a 2-chlorophenyl and 4-fluorophenyl moiety further enhances its binding affinity to specific biological targets. This molecular architecture has led to investigations into its potential as a scaffold for developing novel therapeutics, particularly in areas such as anti-inflammatory and antimicrobial agents. The 5-methyl-1,2-oxazole component adds to its stability and bioavailability, critical factors in drug design.

Recent trends in pharmaceutical research highlight a growing demand for heterocyclic compounds with multi-target capabilities. 3-(2-chlorophenyl)-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-5-methyl-1,2-oxazole-4-carboxamide aligns with this trend, as its structure allows for interactions with various enzymes and receptors. Online searches for "thiadiazole derivatives in drug discovery" and "fluorophenyl-containing bioactive molecules" reflect the scientific community's interest in such compounds. Additionally, the rise of AI-driven drug design has spurred curiosity about how computational tools can optimize molecules like this for enhanced efficacy and reduced side effects.

From a synthetic chemistry perspective, the preparation of CAS No. 391863-05-1 involves multi-step organic reactions, including cyclization and amidation processes. The carboxamide linkage is pivotal for its potential bioactivity, as it often participates in hydrogen bonding with target proteins. Researchers are also exploring greener synthetic routes to produce this compound, addressing the increasing focus on sustainable chemistry in the pharmaceutical industry. Questions like "how to synthesize thiadiazole-oxazole hybrids" are frequently encountered in academic forums, underscoring the compound's relevance in modern organic synthesis.

In conclusion, 3-(2-chlorophenyl)-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-5-methyl-1,2-oxazole-4-carboxamide represents a promising candidate for further pharmacological exploration. Its structural versatility and potential multi-target activity make it a valuable subject for researchers aiming to address unmet medical needs. As the scientific community continues to investigate its properties, this compound may pave the way for innovative therapeutic solutions in the years to come.